3-Pentenoicacid,2,5-diamino-2-methyl-(9CI)

• CAS No.: 111717-27-2
• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.174
• IUPAC Name: 2,5-diamino-2-methylpent-3-enoic acid
• InChI: InChI=1S/C6H12N2O2/c1-6(8,5(9)10)3-2-4-7/h2-3H,4,7-8H2,1H3,(H,9,10)
• InChI Key: QOIQIPISRJHZOE-UHFFFAOYSA-N
• SMILES: CC(C=CCN)(C(=O)O)N

Description

3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) is an organic compound with the molecular formula C6H12N2O2 It is characterized by the presence of a pentenoic acid backbone with two amino groups and a methyl group attached

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) typically involves the following steps:

Starting Materials: The synthesis begins with readily available starting materials such as 3-pentenoic acid and appropriate amine precursors.

Reaction Conditions: The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product. Common conditions include

Reaction Steps:

Industrial Production Methods

In an industrial setting, the production of 3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) may involve large-scale reactors and optimized reaction conditions to ensure high yield and purity. The process may include:

Batch or Continuous Reactors: Depending on the scale of production, batch or continuous reactors may be used.

Purification: The final product is purified using techniques such as crystallization, distillation, or chromatography to remove impurities and obtain the desired compound.

Chemical Reactions Analysis

Types of Reactions

3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and methyl groups can participate in substitution reactions with other chemical species.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution Reagents: Halogenating agents and nucleophiles are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Oxidation may yield oxo derivatives or carboxylic acids.

Reduction: Reduction can produce amines or alcohols.

Substitution: Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) involves its interaction with molecular targets and pathways. The compound can:

Bind to Enzymes: It may act as an inhibitor or activator of specific enzymes.

Interact with Receptors: The compound can bind to cellular receptors, modulating their activity.

Affect Cellular Pathways: It can influence various cellular pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) can be compared with other similar compounds, such as:

3-Pentenoicacid,2,5-diamino-2-methyl-,(+)-(9CI): This is an enantiomer of the compound with similar properties but different stereochemistry.

3-Pentenoicacid,2,5-diamino-2-methyl-,(-)-(9CI): Another enantiomer with distinct stereochemical configuration.

Other Amino Acids: Compounds with similar amino acid structures but different functional groups.

The uniqueness of 3-Pentenoicacid,2,5-diamino-2-methyl-(9CI) lies in its specific arrangement of functional groups, which imparts unique chemical and biological properties.